Cas no 799012-78-5 (5-Chloro-thiophene-2-carboxylic Acid)

799012-78-5 structure
Product Name:5-Chloro-thiophene-2-carboxylic Acid
CAS No:799012-78-5
Molecular Formula:C8H8NO2SCl
Molecular Weight:217.673
CID:3278528
PubChem ID:53235992
5-Chloro-thiophene-2-carboxylic Acid Properties
Names and Identifiers
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- 2-THIOPHENECARBOXAMIDE, 5-CHLORO-N-[(2S)-OXIRANYLMETHYL]-
- 5-Chloro-thiophene-2-carboxylic acid oxiranylMethyl-aMide
- LLRCNCXTSFGOGG-YFKPBYRVSA-N
- SCHEMBL946532
- 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
- 799012-78-5
- (S)-5-Chloro-N-(oxiran-2-ylmethyl)thiophene-2-carboxamide
- 5-Chloro-N-[(2S)-oxiran-2-ylmethyl]thiophene-2-carboxamide
- 809-898-6
- 5-Chloro-thiophene-2-carboxylic Acid; 2-Thiophenecarboxamide, 5-chloro-N-[(2S)-2-oxiranylmethyl]-; 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
- 5-Chloro-N-(((S)-oxiran-2-yl)methyl)thiophene-2-carboxamide
- 5-Chloro-N-[(2S)-2-oxiranylmethyl]-2-thiophenecarboxamide
- 5-chloro-thiophene-2-carboxylic acid
-
- InChIKey: LLRCNCXTSFGOGG-YFKPBYRVSA-N
- Inchi: InChI=1S/C8H8ClNO2S/c9-7-2-1-6(13-7)8(11)10-3-5-4-12-5/h1-2,5H,3-4H2,(H,10,11)/t5-/m0/s1
- SMILES: C1C(O1)CNC(=O)C2=CC=C(S2)Cl
Computed Properties
- Exact Mass: 216.9964274Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 216.9964274Da
- Heavy Atom Count: 13
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Boiling Point: 381.8±27.0 °C at 760 mmHg
- Melting Point: No date available
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 184.7±23.7 °C
- Color/Form: No date available
- Density: 1.4±0.1 g/cm3
5-Chloro-thiophene-2-carboxylic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C411825-50mg |
5-Chloro-thiophene-2-carboxylic Acid |
799012-78-5 | 50mg |
$138.00 | 2023-05-18 |
5-Chloro-thiophene-2-carboxylic Acid Related Literature
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Yi Wan,Yumo Zhao,Jiajie Zhu,Qiyang Yuan,Wei Wang,Yongqiang Zhang Green Chem., 2023,25, 256-263
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2. Front cover
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Anqi Ji,Shuyang Zhang,Samarthya Bhagia,Chang Geun Yoo RSC Adv., 2020,10, 21698-21723
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Matthias Vonderach,Marc-Oliver Winghart,Luke MacAleese,Fabien Chirot,Rodolphe Antoine,Philippe Dugourd,Patrick Weis Phys. Chem. Chem. Phys., 2014,16, 3007-3013
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Chunlong Zhang,Chunquan Li,Yanjun Xu,Li Feng,Desi Shang,Xinmiao Yang,Junwei Han,Zeguo Sun,Xia Li Mol. BioSyst., 2015,11, 1271-1284
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7. Front cover
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Michiko Kimoto,Ichiro Hirao Chem. Soc. Rev., 2020,49, 7602-7626
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Manojit Roy,Subhadip Roy,Keisham Surjit Singh,Janmoni Kalita,S. Sureshkumar Singh New J. Chem., 2016,40, 1471-1484
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